Cas no 667882-43-1 (Cytidine 5'-(tetrahydrogen triphosphate), 4'-thio-)

• Product Name: Cytidine 5'-(tetrahydrogen triphosphate), 4'-thio-
• CAS No: 667882-43-1
• MF: C₉H₁₆N₃O₁₃P₃S
• MW: 499.221923828125
• CID: 1712207
• Update Time: 2024-08-31

Cytidine 5'-(tetrahydrogen triphosphate), 4'-thio- Chemical and Physical Properties

Names and Identifiers

• Cytidine 5'-(tetrahydrogen triphosphate), 4'-thio-
• 4′-Thiocytidine5′-(tetrahydrogentriphosphate)

• Inchi： 1S/C9H16N3O13P3S/c10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(29-8)3-23-27(19,20)25-28(21,22)24-26(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,22)(H2,10,11,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1
• InChI Key： OHINSMXJPMRQOP-XVFCMESISA-N
• SMILES： C(OP(=O)(O)OP(O)(=O)OP(O)(O)=O)[C@H]1S[C@@H](N2C=CC(N)=NC2=O)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 498.96178

Experimental Properties

• Density: 2.48±0.1 g/cm3(Predicted)
• Boiling Point: 837.2±75.0 °C(Predicted)
• PSA: 258.97
• pka: 0.97±0.50(Predicted)